Cas no 2060031-30-1 (5-methyl-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 5-methyl-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 2060031-30-1
• MF: C₁₀H₈N₄O₄
• MW: 248.19492149353
• MDL: MFCD30500838
• CID: 5222165
• PubChem ID: 125458480
• Update Time: 2025-05-20

5-methyl-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-(3-nitrophenyl)-1,2,4-triazole-3-carboxylic acid
• 5-methyl-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid

• MDL： MFCD30500838
• Inchi： 1S/C10H8N4O4/c1-6-11-9(10(15)16)12-13(6)7-3-2-4-8(5-7)14(17)18/h2-5H,1H3,(H,15,16)
• InChI Key： YSBZOJKOXNIIFC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC([N+]([O-])=O)=C2)C(C)=NC(C(O)=O)=N1

Additional information on 5-methyl-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid

5-Methyl-1-(3-Nitrophenyl)-1H-1,2,4-Triazole-3-Carboxylic Acid: A Comprehensive Overview

5-Methyl-1-(3-Nitrophenyl)-1H-1,2,4-Triazole-3-Carboxylic Acid, also known by its CAS number 2060031-30-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science.

The molecular structure of this compound features a triazole ring system with specific substituents that contribute to its unique chemical properties. The presence of a methyl group and a nitrophenyl group attached to the triazole ring introduces steric and electronic effects that can influence its reactivity and biological activity. Recent studies have highlighted the potential of such substituted triazoles in various therapeutic areas, including anti-inflammatory and anticancer drug development.

From a synthetic standpoint, the preparation of 5-Methyl-1-(3-Nitrophenyl)-1H-1,2,4-Triazole-3-Carboxylic Acid involves multi-step reactions that typically start with the synthesis of the triazole core. Researchers have explored various methodologies to optimize the yield and purity of this compound, often employing catalytic systems or microwave-assisted synthesis to enhance reaction efficiency. These advancements underscore the importance of green chemistry principles in modern organic synthesis.

In terms of applications, this compound has shown promise in preliminary biological assays. Its ability to modulate specific cellular pathways makes it a candidate for further investigation in drug development programs. For instance, studies have indicated potential anti-proliferative effects against certain cancer cell lines, suggesting its role as a lead compound for anticancer therapies.

The physical properties of this compound are also critical for its practical applications. Its solubility profile and stability under different conditions are factors that influence its suitability for various chemical processes or formulations. Recent research has focused on understanding these properties more thoroughly to guide its use in both laboratory settings and industrial applications.

In conclusion, 5-Methyl-1-(3-Nitrophenyl)-1H-1,2,4-Triazole-3-Carboxylic Acid, with its unique structural features and promising biological activities, represents an important area of study within contemporary chemistry and pharmacology. As research continues to uncover its full potential, this compound may play a pivotal role in advancing new therapeutic interventions and materials science innovations.